6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C10H10ClN5/c1-6-2-4-7(5-3-6)13-10-15-8(11)14-9(12)16-10/h2-5H,1H3,(H3,12,13,14,15,16)
• InChI Key: DWEJXROSWIHNMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)Cl
• Molecular Formula: C10H10ClN5
• Molecular Weight: 235.67 g/mol

Description

6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine, also known as metribuzin, is a herbicide commonly used in agriculture to control weeds. It belongs to the triazine class of herbicides and is used to control broadleaf and grassy weeds in crops such as soybeans, corn, and potatoes. Metribuzin has been found to be effective in controlling weeds that have developed resistance to other herbicides.

Mechanism of Action

Metribuzin works by inhibiting the photosynthesis process in plants. It does this by binding to the D1 protein in the photosystem II complex, which disrupts the transfer of electrons and ultimately leads to the production of toxic oxygen radicals. This results in the death of the plant.
Biochemical and Physiological Effects
Metribuzin has been found to have both acute and chronic effects on non-target organisms. In acute exposure, 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine can cause respiratory distress, central nervous system depression, and death in animals. In chronic exposure, 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine can cause reproductive and developmental effects, as well as damage to the liver and kidneys. In addition, 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine has been found to have negative effects on soil microorganisms and can leach into groundwater, potentially contaminating drinking water sources.

Advantages and Limitations for Lab Experiments

Metribuzin is a widely used herbicide and has been extensively studied for its herbicidal properties. As such, there are many resources available for researchers looking to study the effects of 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine on plants and non-target organisms. However, the use of 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine in lab experiments can be challenging due to its hazardous nature and the need for careful handling and disposal.

Future Directions

There are several areas of future research for 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine. One area of interest is the development of new formulations of 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine that are more effective in controlling weeds and less harmful to non-target organisms. Another area of interest is the study of the environmental impact of 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine, including its potential to leach into groundwater and its effects on non-target organisms. Finally, there is a need for further research into the potential health effects of 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine on humans, particularly those who work with the herbicide on a regular basis.

Synthesis Methods

Metribuzin can be synthesized by reacting 4-methylbenzenediazonium chloride with cyanoguanidine in the presence of a copper catalyst. The resulting intermediate is then reacted with thionyl chloride and sodium hydroxide to yield 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine. The synthesis process involves multiple steps and requires careful handling of hazardous chemicals.

Scientific Research Applications

Metribuzin has been extensively studied for its herbicidal properties. It has been found to be effective in controlling weeds in a variety of crops, including soybeans, corn, and potatoes. Metribuzin has also been studied for its potential use in controlling weeds that have developed resistance to other herbicides. In addition, 6-chloro-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine has been studied for its environmental impact, including its potential to leach into groundwater and its effects on non-target organisms.